Cas no 90095-19-5 (Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)-)

Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)- structure
90095-19-5 structure
Product Name:Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)-
CAS No:90095-19-5
MF:C15H22O6
MW:298.331585407257
CID:794466
PubChem ID:71430374
Update Time:2025-04-19

Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)-
    • 2-(1,4,7,10-tetraoxacyclododec-2-ylmethoxy)phenol
    • DTXSID90848998
    • 2-[(1,4,7,10-Tetraoxacyclododecan-2-yl)methoxy]phenol
    • 90095-19-5
    • Inchi: 1S/C15H22O6/c16-14-3-1-2-4-15(14)21-12-13-11-19-8-7-17-5-6-18-9-10-20-13/h1-4,13,16H,5-12H2
    • InChI Key: OXGOCVGXCMTUCG-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCC1COC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 298.14163842g/mol
  • Monoisotopic Mass: 298.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.4Ų
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